Cas no 104892-42-4 (N-[(Phenylamino)thioxomethyl]-L-alanine ethyl ester)

N-[(Phenylamino)thioxomethyl]-L-alanine ethyl ester structure
104892-42-4 structure
Product Name:N-[(Phenylamino)thioxomethyl]-L-alanine ethyl ester
CAS No:104892-42-4
MF:C12H16N2O2S
MW:252.332641601563
CID:2875160
PubChem ID:92197561
Update Time:2025-04-21

N-[(Phenylamino)thioxomethyl]-L-alanine ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 104892-42-4
    • N-[(Phenylamino)thioxomethyl]-L-alanine ethyl ester
    • DTXSID701224781
    • Inchi: 1S/C12H16N2O2S/c1-3-16-11(15)9(2)13-12(17)14-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H2,13,14,17)/t9-/m0/s1
    • InChI Key: SGOHMBPDYINSBD-VIFPVBQESA-N
    • SMILES: S=C(NC1C=CC=CC=1)N[C@H](C(=O)OCC)C

Computed Properties

  • Exact Mass: 252.09324893Da
  • Monoisotopic Mass: 252.09324893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 82.5Ų

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